Cas no 1806160-81-5 (4-(Aminomethyl)-6-methyl-2-(trifluoromethoxy)pyridine-3-carboxaldehyde)

• Product Name: 4-(Aminomethyl)-6-methyl-2-(trifluoromethoxy)pyridine-3-carboxaldehyde
• CAS No: 1806160-81-5
• MF: C₉H₉F₃N₂O₂
• MW: 234.175172567368
• CID: 4812855
• Update Time: 2025-06-10

4-(Aminomethyl)-6-methyl-2-(trifluoromethoxy)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-6-methyl-2-(trifluoromethoxy)pyridine-3-carboxaldehyde

• Inchi： 1S/C9H9F3N2O2/c1-5-2-6(3-13)7(4-15)8(14-5)16-9(10,11)12/h2,4H,3,13H2,1H3
• InChI Key： CNKJUOUIRLXDHJ-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C=O)C(=CC(C)=N1)CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 247
• XLogP3: 1.1
• Topological Polar Surface Area: 65.2

Additional information on 4-(Aminomethyl)-6-methyl-2-(trifluoromethoxy)pyridine-3-carboxaldehyde

Introduction to 4-(Aminomethyl)-6-methyl-2-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1806160-81-5)

4-(Aminomethyl)-6-methyl-2-(trifluoromethoxy)pyridine-3-carboxaldehyde is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural features and potential biological activities. With the CAS number 1806160-81-5, this compound represents a fusion of heterocyclic chemistry and functional group diversity, making it a valuable scaffold for drug discovery and development. The presence of an aldehyde group, an amine moiety, a methyl substituent, and a trifluoromethoxy group on a pyridine core imparts unique chemical properties that make it an attractive candidate for further exploration.

The compound's structure is characterized by a pyridine ring, which is a common motif in many bioactive molecules. The pyridine ring itself is aromatic and electron-deficient, which allows it to interact favorably with various biological targets. The 4-(aminomethyl) substituent introduces a nucleophilic amine group that can participate in hydrogen bonding or form coordination complexes with metal ions, while the 6-methyl group enhances the steric environment around the ring, influencing its binding affinity and selectivity. The 2-(trifluoromethoxy) group adds electronic bulk and lipophilicity, which can modulate the compound's solubility and metabolic stability.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic applications. Pyridine derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. For instance, pyridine-based drugs have shown efficacy in treating neurological disorders, infectious diseases, and cancer. The compound 4-(aminomethyl)-6-methyl-2-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1806160-81-5) is no exception and has been explored in various preclinical studies for its potential pharmacological effects.

One of the most compelling aspects of this compound is its aldehyde functionality at the 3-position of the pyridine ring. Aldehydes are well-known for their reactivity and ability to participate in condensation reactions with nucleophiles such as amines or hydrazines. This reactivity makes it possible to derivatize the compound into more complex structures by introducing additional functional groups or side chains. Such modifications can be tailored to enhance specific biological activities or improve pharmacokinetic properties.

The trifluoromethoxy group is another key feature that contributes to the compound's unique properties. Trifluoromethoxy groups are often incorporated into drug molecules to improve metabolic stability, increase lipophilicity, and enhance binding affinity to biological targets. The electron-withdrawing nature of fluorine atoms can also influence the electronic distribution within the molecule, affecting its reactivity and interactions with enzymes or receptors.

Recent research has highlighted the potential of 4-(aminomethyl)-6-methyl-2-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1806160-81-5) as a lead compound for developing new therapeutic agents. Studies have demonstrated its ability to inhibit certain enzymes involved in inflammatory pathways, making it a promising candidate for treating conditions such as rheumatoid arthritis or inflammatory bowel disease. Additionally, preliminary data suggest that this compound may exhibit antitumor activity by interfering with key signaling pathways in cancer cells.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of each functional group must be carefully controlled to avoid unwanted side reactions or degradation products. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions or flow chemistry have been employed to improve efficiency and scalability.

In conclusion, 4-(Aminomethyl)-6-methyl-2-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1806160-81-5) is a structurally complex and functionally diverse compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an excellent scaffold for developing novel drugs targeting various diseases. As research continues to uncover new biological activities and synthetic strategies, this compound is likely to play an increasingly important role in drug discovery and development efforts worldwide.